Cas no 1422344-26-0 (7-Oxa-2-azaspiro[3.5]nonane-5-carboxylic acid)

• Product Name: 7-Oxa-2-azaspiro[3.5]nonane-5-carboxylic acid
• CAS No: 1422344-26-0
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 4603450
• Update Time: 2025-08-05

7-Oxa-2-azaspiro[3.5]nonane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-2-azaspiro[3.5]nonane-5-carboxylic acid
• SB52022

• Inchi： 1S/C8H13NO3/c10-7(11)6-3-12-2-1-8(6)4-9-5-8/h6,9H,1-5H2,(H,10,11)
• InChI Key： MNUFQAGNTIWDLR-UHFFFAOYSA-N
• SMILES： O1CCC2(CNC2)C(C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: -3.1
• Topological Polar Surface Area: 58.6

Additional information on 7-Oxa-2-azaspiro[3.5]nonane-5-carboxylic acid

7-Oxa-2-Azaspiro[3.5]Nonane-5-Carboxylic Acid: A Comprehensive Overview

The compound 7-Oxa-2-Azaspiro[3.5]Nonane-5-Carboxylic Acid (CAS No. 1422344-26-0) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the spirocyclic class of molecules, which are characterized by two rings sharing a single atom, in this case, the oxygen atom at position 7 and the nitrogen atom at position 2. The spirocyclic framework provides this compound with a rigid and compact structure, making it an intriguing subject for both theoretical and applied research.

Recent studies have highlighted the potential of 7-Oxa-2-Azaspiro[3.5]Nonane-5-Carboxylic Acid in drug design due to its ability to modulate various biological pathways. The carboxylic acid group at position 5 plays a crucial role in its chemical reactivity and biological activity. Researchers have explored its ability to act as a precursor for peptide synthesis, where its spirocyclic structure can impart unique pharmacokinetic properties to the resulting compounds. Additionally, the nitrogen atom at position 2 contributes to hydrogen bonding capabilities, which are essential for interactions with biological targets.

The synthesis of 7-Oxa-2-Azaspiro[3.5]Nonane-5-Carboxylic Acid involves a multi-step process that typically begins with the preparation of the spirocyclic core. One of the most efficient methods reported in recent literature involves the use of ring-closing metathesis, which allows for precise control over the stereochemistry of the molecule. This approach has been optimized to achieve high yields and excellent purity, making it suitable for large-scale production.

From a materials science perspective, 7-Oxa-2-Azaspiro[3.5]Nonane-5-Carboxylic Acid has shown promise as a building block for advanced materials such as polymers and coordination polymers. Its ability to form hydrogen bonds and coordinate with metal ions makes it an ideal candidate for constructing supramolecular architectures with tailored properties. Recent research has demonstrated its use in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli such as temperature or pH.

In terms of biological applications, 7-Oxa-2-Azaspiro[3.5]Nonane-5-Carboxylic Acid has been investigated for its potential as an anti-inflammatory agent. Studies conducted on cellular models have shown that this compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential utility in treating inflammatory diseases such as arthritis and inflammatory bowel disease. Furthermore, its spirocyclic structure may confer resistance to enzymatic degradation, enhancing its bioavailability and therapeutic efficacy.

The environmental impact of 7-Oxa-2-Azaspiro[3.5]Nonane-5-Carboxylic Acid is another area of active research. Scientists are exploring its biodegradability and toxicity profiles to assess its suitability for use in pharmaceuticals and industrial applications. Preliminary findings indicate that this compound exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional synthetic compounds.

In conclusion, 7-Oxa-2-Azaspiro[3.5]Nonane-5-Carboxylic Acid (CAS No. 1422344-26-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique spirocyclic structure, combined with functional groups such as the carboxylic acid group, makes it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.